Cas no 184951-36-8 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide)

• Product Name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide
• CAS No: 184951-36-8
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6536276
• Update Time: 2025-10-29

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]thiophene-2-carboxamide

• Inchi： 1S/C18H23N3O2S/c1-23-16-6-3-2-5-15(16)21-12-10-20(11-13-21)9-8-19-18(22)17-7-4-14-24-17/h2-7,14H,8-13H2,1H3,(H,19,22)
• InChI Key： XCSPUFATFOILKU-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2CCN(C3=CC=CC=C3OC)CC2)=O)SC=CC=1

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide

Recent Advances in the Study of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide (CAS: 184951-36-8)

The compound N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide (CAS: 184951-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, to predict its interactions with various biological targets. These studies suggest that the compound exhibits high affinity for serotonin and dopamine receptors, indicating potential applications in the treatment of neurological and psychiatric disorders.

In vitro and in vivo experiments have further validated the compound's pharmacological profile. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide exhibits potent antagonistic activity at the 5-HT2A receptor, a key target in the treatment of schizophrenia and other psychotic disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability, which are critical for central nervous system (CNS) drug development.

Another area of interest is the compound's potential anti-inflammatory and analgesic effects. Preliminary data from animal models suggest that N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide may modulate inflammatory pathways by inhibiting the release of pro-inflammatory cytokines. These findings open new avenues for its use in chronic pain management and inflammatory diseases, although further clinical studies are needed to confirm these effects in humans.

Despite these promising results, challenges remain in the development of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide as a therapeutic agent. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous preclinical testing. Additionally, the compound's synthetic route and scalability for large-scale production require optimization to ensure cost-effectiveness and regulatory compliance.

In conclusion, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}thiophene-2-carboxamide (CAS: 184951-36-8) represents a promising candidate for further drug development, particularly in the realms of CNS disorders and inflammation. Ongoing research efforts are expected to refine its pharmacological properties and explore its full therapeutic potential. This brief underscores the importance of continued investment in the study of this compound to translate laboratory findings into clinical applications.